2-(4-methoxyphenyl)-7-methyl-5-pyrrolidin-1-ylindolizine-6-carbonitrile

• IUPAC Name: 2-(4-methoxyphenyl)-7-methyl-5-pyrrolidin-1-ylindolizine-6-carbonitrile
• InChI: InChI=1S/C21H21N3O/c1-15-11-18-12-17(16-5-7-19(25-2)8-6-16)14-24(18)21(20(15)13-22)23-9-3-4-10-23/h5-8,11-12,14H,3-4,9-10H2,1-2H3
• InChI Key: ILURTVSASSDUHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=CN2C(=C1C#N)N3CCCC3)C4=CC=C(C=C4)OC
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

The compound appears to be part of a class of molecules that include functional groups and structural motifs common in synthetic organic chemistry, particularly in the development of heterocyclic compounds. These molecules are of interest due to their potential applications in various fields, including material science and pharmaceuticals, due to their unique chemical and physical properties.

Synthesis Analysis

Synthesis of related compounds involves multistep synthetic routes that incorporate techniques such as condensation reactions, cyclization, and substitutions. For instance, a regioselective [4 + 2] annulation approach has been used for the synthesis of 5-acylindolizine-7-carbonitriles, providing access to poly-substituted pyridines in an atom-economical fashion (Kim et al., 2021).

Molecular Structure Analysis

X-ray crystallography is a common method used to determine the molecular structure of synthesized compounds. For example, the molecular structure of similar heterocyclic compounds has been established using single-crystal X-ray diffraction, revealing their crystalline forms and confirming the expected molecular geometries (Moustafa & Girgis, 2007).

Mechanism of Action

Without more information, it’s difficult to predict the potential biological activity or mechanism of action of this compound. If it were to have biological activity, it would likely depend on the compound’s ability to interact with biological macromolecules, such as proteins or nucleic acids.

Safety and Hazards

As with any chemical compound, handling “2-(4-methoxyphenyl)-7-methyl-5-pyrrolidin-1-ylindolizine-6-carbonitrile” would require appropriate safety precautions. These might include wearing protective clothing and eye protection, and ensuring adequate ventilation.

Future Directions

The study of complex organic molecules like “2-(4-methoxyphenyl)-7-methyl-5-pyrrolidin-1-ylindolizine-6-carbonitrile” is a vibrant area of research, with potential applications in areas such as medicinal chemistry, materials science, and synthetic methodology. Future research could involve exploring the synthesis and reactivity of this compound, investigating its potential biological activity, and studying its physical and chemical properties in more detail.